6-methyl-3-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one

• IUPAC Name: 6-methyl-3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C15H21N3O2S/c1-10-3-5-17(6-4-10)13(19)7-12-9-21-15-16-8-11(2)14(20)18(12)15/h8,10,12H,3-7,9H2,1-2H3
• InChI Key: UBXMBXBJSRXREX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CC2CSC3=NC=C(C(=O)N23)C
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol
• CAS No.: 953206-46-7

Description

6-methyl-3-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a useful research compound. Its molecular formula is C15H21N3O2S and its molecular weight is 307.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Studies on thiazolopyrimidine derivatives have shown promising antimicrobial and antifungal activities. For instance, compounds synthesized from thiazolo[3,2-a]pyrimidine derivatives have been evaluated for their antimicrobial potential against various strains, including resistant bacteria and fungi, indicating their potential as templates for developing new antimicrobial agents (Sayed et al., 2006; Ashok et al., 2007). Additionally, certain thiazolopyrimidinone compounds have shown significant antifungal activity, suggesting their utility in treating fungal infections (Habib et al., 1996).

Insecticidal and Pesticidal Activities

The insecticidal and pesticidal properties of thiazolopyrimidine derivatives have also been explored, with some compounds demonstrating effectiveness against agricultural pests and mosquito larvae. This suggests potential applications in developing safer, more effective pesticides (Choi et al., 2015).

Synthesis of Bioactive Molecules

Thiazolopyrimidines serve as key intermediates in the synthesis of a wide range of bioactive molecules. Research has explored the synthesis of novel compounds from thiazolopyrimidine derivatives, which could be further explored for various biological activities, including anticancer, anti-inflammatory, and other therapeutic effects (El Azab et al., 2015; Tozkoparan et al., 1999).